Cas no 1314929-01-5 (1-ethylsulfonyl-3-methyl-piperazine)

• Product Name: 1-ethylsulfonyl-3-methyl-piperazine
• CAS No: 1314929-01-5
• MF: C₇H₁₆N₂O₂S
• MW: 192.279140472412
• MDL: MFCD07369705
• CID: 4583561
• Update Time: 2025-06-09

1-ethylsulfonyl-3-methyl-piperazine Chemical and Physical Properties

Names and Identifiers

• 1-ETHANESULFONYL-3-METHYL-PIPERAZINE
• Piperazine, 1-(ethylsulfonyl)-3-methyl-
• 1-ethylsulfonyl-3-methyl-piperazine

• MDL： MFCD07369705
• Inchi： 1S/C7H16N2O2S/c1-3-12(10,11)9-5-4-8-7(2)6-9/h7-8H,3-6H2,1-2H3
• InChI Key： LTMHYXIOUFANLF-UHFFFAOYSA-N
• SMILES： N1(S(CC)(=O)=O)CCNC(C)C1

Experimental Properties

• Melting Point: 46-52°C

1-ethylsulfonyl-3-methyl-piperazine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 1-ethylsulfonyl-3-methyl-piperazine

Introduction to 1-ethylsulfonyl-3-methyl-piperazine (CAS No. 1314929-01-5)

1-ethylsulfonyl-3-methyl-piperazine, identified by its Chemical Abstracts Service (CAS) number 1314929-01-5, is a significant compound in the field of pharmaceutical chemistry. This piperazine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a sulfonyl group at the ethyl position and a methyl group at the 3-position of the piperazine ring, which contribute to its distinct chemical behavior and reactivity.

The molecular structure of 1-ethylsulfonyl-3-methyl-piperazine (CAS No. 1314929-01-5) consists of a six-membered heterocyclic ring containing nitrogen atoms, which is a hallmark of piperazine derivatives. This nitrogen-rich structure enhances the compound's ability to interact with biological targets, making it a valuable scaffold for drug development. The presence of both ethyl and methyl substituents introduces steric and electronic effects that can modulate the compound's pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in piperazine derivatives as pharmacophores due to their versatility in targeting various biological processes. 1-Ethylsulfonyl-3-methyl-piperazine (CAS No. 1314929-01-5) is no exception, and researchers have been exploring its potential in several therapeutic areas. One of the most promising applications is in the development of central nervous system (CNS) drugs. Piperazine derivatives are known to exhibit properties that make them suitable for treating neurological disorders, including depression, anxiety, and cognitive impairments.

Recent studies have highlighted the role of 1-ethylsulfonyl-3-methyl-piperazine (CAS No. 1314929-01-5) in modulating neurotransmitter systems. Specifically, its interaction with serotonin receptors has been investigated for its potential as an antidepressant agent. The sulfonyl group and the ethyl substituent may enhance binding affinity to these receptors, leading to improved therapeutic efficacy. Additionally, the methyl group at the 3-position could influence metabolic stability, which is crucial for drug bioavailability.

The compound's structural features also make it a candidate for developing novel antipsychotic medications. Antipsychotic drugs often target dopamine receptors, and piperazine derivatives have shown promise in this regard. By fine-tuning the substituents on the piperazine ring, researchers can optimize binding interactions with dopamine D2 receptors, thereby reducing side effects associated with traditional antipsychotics.

Another area of interest is the potential use of 1-ethylsulfonyl-3-methyl-piperazine (CAS No. 1314929-01-5) in anti-inflammatory therapies. Inflammation is a key factor in many chronic diseases, and modulating inflammatory pathways can lead to significant therapeutic benefits. Preliminary research suggests that this compound may interact with inflammatory mediators by influencing enzyme activity or receptor signaling, potentially making it a useful adjunct in treating conditions like rheumatoid arthritis or inflammatory bowel disease.

The synthesis of 1-ethylsulfonyl-3-methyl-piperazine (CAS No. 1314929-01-5) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include sulfonylation followed by alkylation and methylation of the piperazine ring. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product with minimal byproducts.

In terms of pharmaceutical development, 1-ethylsulfonyl-3-methyl-piperazine (CAS No. 1314929-01-5) presents several advantages as a lead compound. Its structural flexibility allows for further derivatization, enabling researchers to explore a wide range of analogs with tailored properties. Additionally, its biocompatibility and low toxicity profile make it suitable for preclinical studies.

The pharmacokinetic profile of 1-ethylsulfonyl-3-methyl-piperazine (CAS No. 1314929-01-5) is another critical aspect that has been studied extensively. Researchers have examined its absorption, distribution, metabolism, and excretion (ADME) properties to understand how it behaves within the body. These studies are essential for predicting drug efficacy and safety before moving into human trials.

In conclusion,1-Ethylsulfonyl-3-methyl-piperazine (CAS No. 1314929-01-5) is a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing drugs targeting neurological disorders, inflammation, and other diseases. Continued research into its mechanisms of action and synthetic optimization will further enhance its potential as a therapeutic agent.